Cas no 1785557-24-5 (2-(5,5-Difluoroazepan-4-yl)ethan-1-amine)

• Product Name: 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine
• CAS No: 1785557-24-5
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 6309568
• PubChem ID: 84767629
• Update Time: 2025-07-02

2-(5,5-Difluoroazepan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-19520632
• 2-(5,5-difluoroazepan-4-yl)ethan-1-amine
• 1785557-24-5
• 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine

• Inchi： 1S/C8H16F2N2/c9-8(10)3-6-12-5-2-7(8)1-4-11/h7,12H,1-6,11H2
• InChI Key： FJWKBJOEBJKFIP-UHFFFAOYSA-N
• SMILES： FC1(CCNCCC1CCN)F

Computed Properties

• Exact Mass: 178.12815484g/mol
• Monoisotopic Mass: 178.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine

Professional Introduction to 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine (CAS No. 1785557-24-5)

2-(5,5-Difluoroazepan-4-yl)ethan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1785557-24-5, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a difluoroazepane moiety and an amine functional group makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

The structural framework of 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine consists of a seven-membered azepane ring substituted with two fluorine atoms at the 5th position and an ethylamine side chain attached to the 4th position. This configuration imparts unique electronic and steric properties to the molecule, which are highly valuable in designing pharmacophores. The fluorine atoms, in particular, play a crucial role in modulating the metabolic stability and binding affinity of the compound, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced bioavailability and improved pharmacokinetic profiles. The difluoroazepane core has been extensively studied for its potential in developing novel therapeutic agents. For instance, studies have demonstrated that fluorinated azepanes exhibit significant activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. This has prompted researchers to investigate derivatives of 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine as potential lead compounds for drug discovery.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The amine group at the terminal position provides a reactive site for further functionalization, allowing chemists to attach various pharmacophoric elements. This flexibility has led to the synthesis of several analogs that exhibit enhanced potency and selectivity in preclinical studies. For example, modifications involving the introduction of additional fluorine atoms or other heteroatoms have shown promising results in improving binding interactions with biological targets.

The pharmacological profile of 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine has been explored in several preclinical models. Initial studies have highlighted its potential as an inhibitor of enzymes involved in pain signaling pathways. The compound's ability to modulate these pathways suggests its utility in developing novel analgesics with improved efficacy and reduced side effects. Furthermore, preliminary data indicate that it may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory disorders.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers optimize its structure for better pharmacological activity. These computational approaches have been instrumental in predicting binding affinities and identifying key residues involved in drug-receptor interactions. Such information is invaluable for designing next-generation derivatives with enhanced therapeutic potential.

The synthesis of 2-(5,5-Difluoroazepan-4-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the azepane ring is particularly challenging due to the high reactivity of fluorinating agents. However, recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels. These improvements have enabled researchers to produce sufficient quantities of the compound for extensive biological testing.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of 2-(5,5-Difluoroazepan-4-ylenthanamidine). These tools provide detailed information about the molecular conformation and dynamics, which are critical for understanding its biological behavior.

In conclusion, 2-(5,5-Difluoroazepan-ylenthanamidine (CAS No. 17855572455) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents. The presence of fluorine atoms enhances its bioavailability and binding affinity, while the amine group allows for further functionalization. Ongoing research continues to uncover new applications for this compound, highlighting its importance in drug development efforts.